Cas no 1421587-92-9 ((2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide
• CAS No: 1421587-92-9
• MF: C₁₄H₁₂ClN₃O₂
• MW: 289.716981887817
• CID: 5402719
• Update Time: 2025-06-08

(2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide
• (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide

• Inchi： 1S/C14H12ClN3O2/c1-20-14-8-12(16-9-17-14)18-13(19)7-6-10-4-2-3-5-11(10)15/h2-9H,1H3,(H,16,17,18,19)/b7-6+
• InChI Key： SPHJNYYXLMTPGN-VOTSOKGWSA-N
• SMILES： C(NC1=CC(OC)=NC=N1)(=O)/C=C/C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide

(2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide (CAS No. 1421587-92-9)

(2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide (CAS No. 1421587-92-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 1421587-92-9, is characterized by its conjugated double bond, chlorophenyl substituent, and methoxypyrimidine moiety, which collectively contribute to its biological activity.

The chlorophenyl group in the structure of (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide is known for its ability to enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution. This feature is particularly advantageous in drug design, as it can improve the compound's pharmacokinetic properties and target specificity. The methoxypyrimidine moiety, on the other hand, is a common scaffold in many bioactive molecules, often associated with antiviral, antibacterial, and anticancer activities.

Recent studies have highlighted the potential of (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide as a promising lead compound for the development of novel therapeutic agents. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary investigations into the antiviral activity of (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide have yielded promising results. Studies conducted on viral models have demonstrated that this compound can interfere with viral replication processes, particularly in the context of RNA viruses like influenza and hepatitis C. These findings have sparked interest in exploring its potential as a broad-spectrum antiviral agent.

In addition to its anti-inflammatory and antiviral properties, (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The safety profile of (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide has been evaluated in several preclinical models. Toxicity studies have generally shown that this compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide involves a series of well-established chemical reactions, including condensation and substitution steps. The availability of efficient synthetic routes has facilitated the production of this compound on a larger scale, making it more accessible for both academic research and industrial applications.

In conclusion, (2E)-3-(2-chlorophenyl)-N-(6-methoxypyrimidin-4-yl)prop-2-enamide (CAS No. 1421587-92-9) represents a promising candidate for further development in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive target for medicinal chemists and pharmaceutical researchers seeking to address unmet medical needs. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical applications.